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Compound of Interest

Compound Name: (2-Bromovinyl)trimethylsilane

Cat. No.: B178746 Get Quote

Technical Data Sheet: (2-
Bromovinyl)trimethylsilane
Audience: Researchers, scientists, and drug development professionals.

Core Subject: This document provides the fundamental physicochemical properties of (2-
Bromovinyl)trimethylsilane, a versatile organosilicon compound used in organic synthesis.

Compound Identification and Properties
(2-Bromovinyl)trimethylsilane is an organosilane reagent. The majority of its commercial

preparations are in the trans-isomer form.[1] Key identifying and physical data are summarized

below.

Table 1: Physicochemical Properties of (2-Bromovinyl)trimethylsilane
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Identifier Value

Molecular Formula C₅H₁₁BrSi[2][3]

Linear Formula BrCH=CHSi(CH₃)₃[1]

Molecular Weight 179.13 g/mol [1][2][3][4]

CAS Number 41309-43-7[1][5][6]

Physical Form Liquid[1][6]

Density 1.167 g/mL at 25 °C[1][2][5]

Boiling Point 50-51 °C / 52 mmHg[1][2][5]

Refractive Index n20/D 1.466[1][5][6]

Methodologies for Structural and Molecular Weight
Verification
The confirmation of the molecular formula and weight for a specific batch of (2-
Bromovinyl)trimethylsilane would typically involve standard analytical chemistry protocols to

ensure identity, purity, and structure.

Experimental Protocols:

Mass Spectrometry (MS): To determine the molecular weight, a sample would be analyzed

using a mass spectrometer. Electron Ionization (EI) or a softer ionization technique like

Electrospray Ionization (ESI) could be employed. The resulting mass spectrum would be

analyzed for the parent molecular ion peak [M]+. The isotopic pattern of bromine

(approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) would be a key diagnostic feature to confirm the

presence of a single bromine atom in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: This technique would be used to confirm the proton environment. The spectrum

would be expected to show signals corresponding to the vinyl protons and the nine
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equivalent protons of the trimethylsilyl group. Coupling constants between the vinyl

protons would help confirm the stereochemistry (cis or trans).

¹³C NMR: This analysis would identify the number of unique carbon environments, which

would be expected to correspond to the two vinyl carbons and the carbon atoms of the

methyl groups on the silicon.

Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify characteristic

functional group vibrations. Key absorptions would include C-H stretches and bends, C=C

double bond stretches, and vibrations associated with the Si-C bonds.

Typical Workflow for Compound Characterization
The logical flow for synthesizing and verifying a chemical compound like (2-
Bromovinyl)trimethylsilane is outlined in the diagram below. This process ensures that the

final product meets the required structural and purity specifications before its use in further

research or development.

Synthesis of
(2-Bromovinyl)trimethylsilane

Purification
(e.g., Distillation)

Structural & Purity Analysis

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(Molecular Weight)

IR Spectroscopy
(Functional Groups)

Data Compilation &
Certificate of Analysis
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Click to download full resolution via product page

Caption: Workflow for Chemical Synthesis and Verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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